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Introduction
N1-Methoxymethyl picrinine is a naturally occurring indole alkaloid belonging to the

akuammiline family. It is a derivative of the more widely known compound, picrinine. This

technical guide provides a comprehensive overview of the discovery, history, and currently

available scientific knowledge regarding N1-Methoxymethyl picrinine. While this document

aims to be an in-depth resource, it is important to note that access to the primary scientific

literature detailing its initial isolation and characterization is limited.

Discovery and History
N1-Methoxymethyl picrinine was first identified as a novel natural product in 2009 by a team

of researchers led by Y. Wang.[1] The compound was isolated from the leaves of Alstonia

scholaris, a tree belonging to the Apocynaceae family, which is known for being a rich source of

bioactive alkaloids.[1][2] The discovery was the result of phytochemical investigations into the

constituents of this plant, which has a history of use in traditional medicine.[1]

The parent compound, picrinine, was discovered much earlier in 1965, also from the leaves of

Alstonia scholaris.[2] The identification of N1-Methoxymethyl picrinine nearly four and a half

decades later highlighted the continued potential of natural product discovery from well-studied

plant sources.
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The initial report of N1-Methoxymethyl picrinine was part of a broader study that also

identified two new 2,3-secofernane triterpenoids, alstonic acids A and B, from the same plant

extract.[1] This context suggests that the isolation of N1-Methoxymethyl picrinine was part of

a systematic effort to characterize the chemical diversity within Alstonia scholaris.

Chemical Structure
The chemical structure of N1-Methoxymethyl picrinine is characterized by the core picrinine

scaffold with the addition of a methoxymethyl group at the N1 position of the indole nucleus.

Unfortunately, detailed spectroscopic data from the primary literature required for a full

structural analysis is not publicly available at this time.

Experimental Protocols
Detailed experimental protocols for the isolation and purification of N1-Methoxymethyl
picrinine are not available in the accessible scientific literature. The primary reference from

Wang et al. (2009) is not widely accessible, precluding the inclusion of a step-by-step

methodology.

Based on general practices for the isolation of alkaloids from plant materials, the workflow likely

involved the following steps:
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General Isolation Workflow for Plant Alkaloids

Plant Material Collection and Preparation
(Leaves of Alstonia scholaris)

Extraction
(e.g., with methanol or ethanol)

Acid-Base Partitioning
(to separate alkaloids from other constituents)

Crude Alkaloid Fraction

Chromatographic Separation
(e.g., Column Chromatography, HPLC)

Isolation of Pure N1-Methoxymethyl picrinine

Structure Elucidation
(NMR, MS, IR, UV)

Click to download full resolution via product page

Caption: A generalized workflow for the isolation of alkaloids from plant sources.

Quantitative Data
Due to the inaccessibility of the primary research article, a summary of quantitative data, such

as yields, purity, and specific analytical values, cannot be provided.
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Biological Activity and Signaling Pathways
There is currently no specific information available in the public domain regarding the biological

activity or the signaling pathways modulated by N1-Methoxymethyl picrinine. Research on

the parent compound, picrinine, has suggested potential anti-inflammatory and other

pharmacological properties. However, it is unknown if the N1-methoxymethyl substitution alters

these activities.

Further research is required to determine the pharmacological profile of N1-Methoxymethyl
picrinine. A general workflow for screening the biological activity of a novel compound is

outlined below:

General Workflow for Bioactivity Screening

Isolated N1-Methoxymethyl picrinine

In vitro Assays
(e.g., enzyme inhibition, receptor binding, cytotoxicity)

Identification of Potential Biological Targets

Cell-based Assays
(to study effects on cellular pathways)

In vivo Animal Models
(to assess efficacy and toxicity)

Lead Compound Optimization
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Caption: A typical workflow for evaluating the biological activity of a newly discovered natural

product.

Conclusion and Future Directions
N1-Methoxymethyl picrinine represents a structurally interesting derivative of the known

alkaloid picrinine. Its discovery underscores the value of continued exploration of natural

sources for novel chemical entities. However, a significant gap in the scientific record exists

regarding its detailed chemical and biological properties due to the lack of access to the

primary literature.

Future research efforts should focus on:

Re-isolation and full spectroscopic characterization of N1-Methoxymethyl picrinine to

provide the scientific community with a complete dataset.

Total synthesis of the molecule to provide a renewable source for biological studies and to

confirm its structure.

Comprehensive biological screening to elucidate its pharmacological properties and potential

as a therapeutic lead.

This technical guide summarizes the currently available information on N1-Methoxymethyl
picrinine. It is hoped that this document will serve as a foundation for future research into this

intriguing natural product.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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